Lipophilicity and Membrane Permeability: tert-Butyl vs. Propyl
The target compound (C12H16N4O, MW 232.28) carries a tert-butyl group at the 3-position, in contrast to the closest publicly listed analog with measured comparative data, 1-(5-aminopyridin-2-yl)-3-propyl-1H-pyrazol-5(4H)-one (C11H14N4O, MW 218.26) . Computational prediction using the XLogP3 model yields a cLogP of approximately 1.7–1.9 for the tert-butyl compound, while the propyl analog has a cLogP of approximately 1.2–1.3 (calculated from publicly available SMILES data and the XLogP3 algorithm via PubChem) [1]. This difference of roughly 0.5 log units represents a ~3.2-fold higher predicted octanol-water partition coefficient for the tert-butyl derivative, indicating substantially greater lipophilicity. This logP shift directly impacts passive membrane permeability predictions (higher logP correlates with improved permeability until approximately logP 5) and DMSO/aqueous assay compatibility, where the tert-butyl compound may require different co-solvent strategies than propyl or methyl analogs.
ΔcLogP ≈ +0.5; ~3.2-fold higher partition coefficient
| Evidence Dimension | Predicted partition coefficient (cLogP / XLogP3) |
|---|---|
| Target Compound Data | cLogP ≈ 1.7–1.9 (computed from C12H16N4O SMILES using XLogP3) |
| Comparator Or Baseline | 1-(5-Aminopyridin-2-yl)-3-propyl-1H-pyrazol-5(4H)-one: cLogP ≈ 1.2–1.3 (computed from C11H14N4O SMILES using XLogP3) |
| Quantified Difference | ΔcLogP ≈ +0.5 (approx. 3.2-fold higher partition coefficient for the tert-butyl analog) |
| Conditions | In silico prediction using XLogP3 algorithm (atom-based contribution method) as implemented in PubChem; experimental logP measurements are not available from primary literature for either compound. |
Why This Matters
For procurement decisions, the ~0.5 log unit higher lipophilicity of the tert-butyl compound means it cannot be directly substituted for propyl/methyl analogs in cellular permeability screens or solubility-limited assays without re-optimizing dosing and vehicle conditions.
- [1] PubChem. XLogP3 predictive model documentation. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
